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Compound of Interest

Compound Name: Cys(Npys)-TAT (47-57)

Cat. No.: B15566815 Get Quote

Essential Safety and Handling Guide for Cys(Npys)-
TAT (47-57)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cys(Npys)-TAT (47-57). The following procedures

are based on available safety data sheets and general best practices for handling peptides and

chemicals with similar functional groups. As with any chemical of which the toxicological

properties have not been fully investigated, Cys(Npys)-TAT (47-57) should be handled with

care, treating it as a potentially hazardous substance.

Hazard Identification and Personal Protective Equipment
(PPE)
While specific toxicity data for Cys(Npys)-TAT (47-57) is not readily available, the

precautionary principle dictates that appropriate personal protective equipment should be worn

at all times to minimize exposure. The recommendations below are based on the Safety Data

Sheet for the product and general laboratory safety standards.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Cys(Npys)-TAT
(47-57)
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Protection Type Required PPE
Specifications and
Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. Protects

against splashes and airborne

particles.

Skin Protection Nitrile gloves and a lab coat

Wear gloves that prevent skin

exposure. Change gloves

immediately if contaminated. A

lab coat should be worn to

protect personal clothing.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended when handling

the lyophilized powder outside

of a chemical fume hood or if

irritation is experienced.

Operational Plan: From Receipt to Use
A systematic approach to handling Cys(Npys)-TAT (47-57) is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

The lyophilized peptide should be stored at -20°C.[1][2][3]

Keep the container tightly sealed and protected from moisture.

2. Preparation for Use (Reconstitution):

All handling of the lyophilized powder should be conducted in a chemical fume hood to avoid

inhalation.

Before opening the vial, allow it to equilibrate to room temperature to prevent condensation.
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The peptide is soluble in ultrapure water.[1] Reconstitute with the appropriate sterile buffer or

solvent as dictated by the experimental protocol.

Use a calibrated micropipette for accurate and safe liquid handling.

3. Handling of Solutions:

Clearly label all solutions containing Cys(Npys)-TAT (47-57) with the compound name,

concentration, date, and your initials.

When working with solutions, continue to wear all recommended PPE.

Disposal Plan
All waste materials contaminated with Cys(Npys)-TAT (47-57) must be disposed of in

accordance with local, state, and federal regulations.[4]

1. Liquid Waste:

Collect all aqueous waste containing the peptide in a designated, labeled hazardous waste

container.

Do not pour solutions down the drain.

2. Solid Waste:

Contaminated consumables such as pipette tips, microfuge tubes, and gloves should be

placed in a designated solid hazardous waste container.

Empty vials should also be disposed of as solid hazardous waste.

3. Sharps Waste:

Any needles or other contaminated sharps should be disposed of in a designated sharps

container.
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Detailed experimental protocols will vary depending on the specific application. However, the

general steps for preparing a stock solution are as follows:

Protocol: Reconstitution of Lyophilized Cys(Npys)-TAT (47-57)

Remove the vial of lyophilized Cys(Npys)-TAT (47-57) from the -20°C freezer.

Allow the vial to warm to room temperature for approximately 10-15 minutes before opening.

In a chemical fume hood, carefully open the vial.

Using a calibrated micropipette, add the required volume of sterile, ultrapure water or

appropriate buffer to the vial to achieve the desired stock concentration.

Gently vortex or pipette up and down to ensure the peptide is fully dissolved. Avoid vigorous

shaking which could cause denaturation.

The reconstituted peptide solution is now ready for use in your experiment or for further

dilution. For extended storage, it is recommended to aliquot the stock solution into smaller

volumes and store at -20°C or below to avoid repeated freeze-thaw cycles.[5]
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Caption: Workflow for safe handling and disposal of Cys(Npys)-TAT (47-57).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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